Cas no 2228084-08-8 (2-amino-3-(6-chloro-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(6-chloro-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid
• CAS No: 2228084-08-8
• MF: C₉H₁₁ClN₂O₄
• MW: 246.647641420364
• CID: 5929675
• PubChem ID: 165702690
• Update Time: 2025-10-29

2-amino-3-(6-chloro-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(6-chloro-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid
• 2228084-08-8
• EN300-1995128

• Inchi： 1S/C9H11ClN2O4/c1-16-8-4(2-3-5(10)12-8)7(13)6(11)9(14)15/h2-3,6-7,13H,11H2,1H3,(H,14,15)
• InChI Key： FONZYNCISRQCKZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)C(C(C(=O)O)N)O

Computed Properties

• Exact Mass: 246.0407345g/mol
• Monoisotopic Mass: 246.0407345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 106Ų

Additional information on 2-amino-3-(6-chloro-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid

2-Amino-3-(6-Chloro-2-Methoxypyridin-3-Yl)-3-Hydroxypropanoic Acid: A Comprehensive Overview

The compound 2-amino-3-(6-chloro-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid (CAS No. 2228084-08-8) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique combination of functional groups, which include an amino group, a hydroxyl group, and a methoxy-substituted pyridine ring. The presence of these groups imparts versatile reactivity and bioactivity, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the biological activity of this compound, particularly its potential as a modulator of cellular signaling pathways. Researchers have explored its ability to interact with key enzymes and receptors involved in processes such as inflammation, apoptosis, and oxidative stress. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 2-amino-3-(6-chloro-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid exhibits potent inhibitory activity against certain kinases, suggesting its potential as a lead compound for anti-cancer drug development.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and amide formation. The pyridine ring, a key structural component, is synthesized via a modified Hantzsch dihydropyridine synthesis followed by chlorination and methylation steps. The hydroxyl and amino groups are introduced through carefully controlled reactions to ensure the stability and purity of the final product. This synthetic pathway has been optimized in recent years to improve yield and reduce production costs, making it more accessible for large-scale applications.

In terms of application, this compound has shown promise in the development of bioactive materials. For example, it has been used as a building block for constructing peptide-based hydrogels with tunable mechanical properties. These hydrogels have potential applications in tissue engineering and drug delivery systems due to their ability to mimic the extracellular matrix and release drugs in a controlled manner. A 2023 paper in *Biomaterials Science* reported that incorporating 2-amino-3-(6-chloro-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid into hydrogel networks significantly enhanced their biocompatibility and degradation rates.

The chemical stability of this compound is another area of active research. Studies have shown that the molecule exhibits good stability under physiological conditions, which is crucial for its potential use in biomedical applications. However, its susceptibility to oxidative degradation under certain conditions remains a topic of investigation. Researchers are exploring methods to enhance its stability through structural modifications or encapsulation techniques.

From an environmental perspective, the ecological impact of 2-amino-3-(6-chloro-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid has also been studied. A 2024 report published in *Environmental Science & Technology* assessed its biodegradability and toxicity to aquatic organisms. The findings indicated that while the compound is moderately biodegradable under aerobic conditions, it may pose risks to certain aquatic species at high concentrations. These insights are critical for guiding its safe handling and disposal in industrial settings.

In conclusion, 2-amino-3-(6-chloro-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid (CAS No. 2228084-08-) represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for addressing challenges in medicine, materials science, and environmental sustainability. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial contexts.